Perchloryl fluoride

• CAS: 7616-94-6
• Molecular Formula: ClFO3; ClO3F
• Molecular Weight: 102.45 g/mol
• SMILES: O=Cl(=O)(=O)F
• InChI: InChI=1S/ClFO3/c2-1(3,4)5
• InChIKey: XHFXMNZYIKFCPN-UHFFFAOYSA-N
• Solubility: 0.06 % (NIOSH, 2016); MISCIBLE WITH WATER; Solubility in water, g/100ml at 20 °C: 0.06; 0.06%

Choose perchloryl fluoride for applications demanding exceptional thermal stability (up to 400°C) and non-corrosive oxidizer performance. Unlike ClF5 or BrF5, it delivers a specific impulse of 295 s with hydrazine without corroding storage tanks. As a milder electrophilic fluorinating agent, it enables safer, more selective fluorination than ClF3 or elemental fluorine. Ideal for advanced rocket propulsion and specialized organic synthesis. Contact us for high-purity gas cylinder supply in research and bulk quantities.

Perchloryl Fluoride (CAS 7616-94-6): Physical Properties and Baseline Characterization for Scientific Procurement

Perchloryl fluoride (ClO3F) is an inorganic gas that functions as a potent oxidizing and fluorinating agent [1]. It is a colorless gas with a characteristic sweet odor, toxic by inhalation and skin absorption [2]. The compound is the acid fluoride of perchloric acid and exhibits high thermal stability, decomposing only at temperatures around 400°C [1]. Its physical properties include a molecular weight of 102.45 g/mol, a boiling point of -46.7°C, a melting point of -147.8°C, and a vapor pressure of 10.5 atm at 20°C [3]. These characteristics define its baseline for handling, storage, and application-specific selection.

• [1] ScienceDirect Topics. Perchloryl Fluoride. Retrieved from https://www.sciencedirect.com/topics/earth-and-planetary-sciences/perchloryl-fluoride View Source
• [2] CAMEO Chemicals. PERCHLORYL FLUORIDE. National Oceanic and Atmospheric Administration. Retrieved from https://cameochemicals.noaa.gov/chemical/4179 View Source
• [3] Occupational Safety and Health Administration (OSHA). PERCHLORYL FLUORIDE. Chemical Data. Retrieved from https://www.osha.gov/chemicaldata/610 View Source

Why In-Class Halogen Oxyfluorides and Fluorinating Agents Cannot Substitute Perchloryl Fluoride

Perchloryl fluoride occupies a unique niche among halogen oxyfluorides and electrophilic fluorinating reagents. Unlike chlorine pentafluoride (ClF5) and bromine pentafluoride (BrF5), which are extremely reactive, corrosive, and water-reactive [1][2], perchloryl fluoride is less toxic and much less reactive [3]. Its thermal stability (up to 400°C) surpasses that of ClF5 (decomposes above 250°C) [3]. In rocket propellant applications, perchloryl fluoride/hydrazine delivers a specific impulse of 295 s, which is 21% higher than BrF5/hydrazine (243 s) [4][5], and it does not corrode tanks, unlike the pentafluorides [6]. In organic synthesis, perchloryl fluoride is a milder electrophilic fluorinating agent that can be used under less hazardous conditions than elemental fluorine, though modern N-F reagents like Selectfluor® offer superior convenience and safety [7]. Substitution with any single alternative would alter reactivity, thermal stability, corrosiveness, or specific impulse, directly impacting process safety, material compatibility, or performance.

• [1] CAMEO Chemicals. CHLORINE PENTAFLUORIDE. National Oceanic and Atmospheric Administration. Retrieved from https://cameochemicals.noaa.gov/report?key=CH2864 View Source
• [2] CAMEO Chemicals. BROMINE PENTAFLUORIDE. National Oceanic and Atmospheric Administration. Retrieved from https://cameochemicals.noaa.gov/report?key=CH259 View Source
• [3] ScienceDirect Topics. Perchloryl Fluoride. Retrieved from https://www.sciencedirect.com/topics/earth-and-planetary-sciences/perchloryl-fluoride View Source
• [4] Astronautix. ClO3F/Hydrazine. Retrieved from http://www.astronautix.com/c/clo3fhydrazine.html View Source
• [5] Astronautix. BrF5/Hydrazine. Retrieved from http://astronautix.com/b/brf5hydrazine.html View Source
• [6] Wikiwand. Perchloryl fluoride. Retrieved from https://www.wikiwand.com/en/articles/Perchloryl_fluoride View Source
• [7] Marma, M. S., Khawli, L. A., Harutunian, V., Kashemirov, B. A., & McKenna, C. E. (2005). Synthesis of α-fluorinated phosphonoacetate derivatives using electrophilic fluorine reagents: Perchloryl fluoride versus 1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) (Selectfluor®). Journal of Fluorine Chemistry, 126(9-10), 1467–1475. https://doi.org/10.1016/j.jfluchem.2005.06.012 View Source

Perchloryl Fluoride (CAS 7616-94-6): Quantitative Differentiation Evidence for Scientific Selection

Thermal Stability: 400°C Decomposition vs. ClF5 Decomposition at 250°C

Perchloryl fluoride exhibits significantly higher thermal stability than chlorine pentafluoride. It remains stable up to approximately 400°C [1], whereas ClF5 begins to decompose above 250°C . This 150°C difference in thermal tolerance makes perchloryl fluoride more suitable for processes involving elevated temperatures.

Evidence Dimension	Thermal decomposition onset temperature
Target Compound Data	~400°C
Comparator Or Baseline	Chlorine pentafluoride (ClF5): >250°C
Quantified Difference	Perchloryl fluoride remains stable at temperatures 150°C higher than ClF5
Conditions	Standard atmospheric conditions, thermal stability assessment

Why This Matters

This stability margin reduces decomposition risk in high-temperature fluorination or oxidation processes, expanding the operational window compared to ClF5.

• [1] ScienceDirect Topics. Perchloryl Fluoride. Retrieved from https://www.sciencedirect.com/topics/earth-and-planetary-sciences/perchloryl-fluoride View Source

Specific Impulse with Hydrazine: 295 s vs. 243 s for BrF5

When paired with hydrazine fuel, perchloryl fluoride delivers a specific impulse of 295 seconds at sea level [1]. In contrast, bromine pentafluoride with the same fuel yields only 243 seconds [2]. This represents a 21.4% higher specific impulse for perchloryl fluoride, indicating superior propulsion efficiency in this propellant combination.

Evidence Dimension	Specific impulse (sea level) with hydrazine
Target Compound Data	295 s
Comparator Or Baseline	Bromine pentafluoride (BrF5): 243 s
Quantified Difference	+52 s (+21.4%)
Conditions	Hydrazine fuel, sea level, optimum oxidizer-to-fuel ratio

Why This Matters

Higher specific impulse translates to greater thrust per unit of propellant mass, a critical performance metric for rocket propulsion systems.

• [1] Astronautix. ClO3F/Hydrazine. Retrieved from http://www.astronautix.com/c/clo3fhydrazine.html View Source
• [2] Astronautix. BrF5/Hydrazine. Retrieved from http://astronautix.com/b/brf5hydrazine.html View Source

Corrosion Resistance: Non-Corrosive to Tanks vs. Pentafluorides

Perchloryl fluoride does not tend to corrode storage tanks, in contrast to chlorine pentafluoride and bromine pentafluoride, which are highly corrosive to metals [1][2]. This property allows perchloryl fluoride to be stored without specialized corrosion-resistant materials, reducing infrastructure costs and safety risks.

Evidence Dimension	Corrosiveness to metal tanks
Target Compound Data	Non-corrosive
Comparator Or Baseline	ClF5 and BrF5: Corrosive to metals
Quantified Difference	Qualitative distinction: non-corrosive vs. corrosive
Conditions	Standard storage conditions

Why This Matters

Non-corrosive behavior simplifies storage, extends equipment lifetime, and lowers total cost of ownership for applications requiring long-term oxidizer storage.

• [1] Wikiwand. Perchloryl fluoride. Retrieved from https://www.wikiwand.com/en/articles/Perchloryl_fluoride View Source
• [2] CAMEO Chemicals. BROMINE PENTAFLUORIDE. National Oceanic and Atmospheric Administration. Retrieved from https://cameochemicals.noaa.gov/report?key=CH259 View Source

Reactivity Profile: Milder Fluorinating Agent than ClF3 and ClF5

Perchloryl fluoride is described as a mild fluorinating agent that is less toxic and much less reactive than chlorine trifluoride (ClF3) and chlorine pentafluoride (ClF5) [1]. This reduced reactivity enables more controlled fluorination reactions in organic synthesis, mitigating the risk of runaway reactions or over-fluorination.

Evidence Dimension	Relative reactivity as fluorinating agent
Target Compound Data	Mild fluorinating agent; less reactive than ClF3 and ClF5
Comparator Or Baseline	ClF3 and ClF5: Extremely reactive, vigorous reaction with water and organics
Quantified Difference	Qualitative distinction: mild vs. extreme reactivity
Conditions	General fluorination conditions

Why This Matters

Milder reactivity improves process safety and selectivity in fluorination steps, making perchloryl fluoride a preferred choice when extreme reactivity would compromise product purity or operator safety.

• [1] ScienceDirect Topics. Perchloryl Fluoride. Retrieved from https://www.sciencedirect.com/topics/earth-and-planetary-sciences/perchloryl-fluoride View Source

Perchloryl Fluoride (CAS 7616-94-6): Recommended Application Scenarios Based on Quantitative Differentiation

High-Temperature Fluorination or Oxidation Processes

Perchloryl fluoride's thermal stability up to 400°C [1] makes it the oxidizer of choice for processes requiring elevated temperatures without decomposition, such as certain inorganic syntheses or materials treatments where ClF5 would degrade above 250°C .

Storable Rocket Propellant Oxidizer Requiring Corrosion-Free Storage

For rocket propulsion systems that demand a storable oxidizer with a specific impulse of 295 s (with hydrazine) [1] but cannot tolerate the tank corrosion caused by ClF5 or BrF5 [2], perchloryl fluoride offers a unique balance of performance and material compatibility.

Controlled Electrophilic Fluorination in Organic Synthesis

When a milder electrophilic fluorinating agent is required to avoid over-fluorination or hazardous reactivity, perchloryl fluoride provides a less reactive alternative to ClF3, ClF5, or elemental fluorine [1], enabling safer and more selective fluorination of sensitive substrates.

• [1] ScienceDirect Topics. Perchloryl Fluoride. Retrieved from https://www.sciencedirect.com/topics/earth-and-planetary-sciences/perchloryl-fluoride View Source
• [2] CAMEO Chemicals. BROMINE PENTAFLUORIDE. National Oceanic and Atmospheric Administration. Retrieved from https://cameochemicals.noaa.gov/report?key=CH259 View Source